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Compound of Interest

Compound Name: Sodium Tartrate

Cat. No.: B3434845 Get Quote

Welcome to our technical support center. This resource is designed for researchers, scientists,

and drug development professionals to address common issues and questions regarding the

use of sodium tartrate in analytical chemistry, with a primary focus on its application in Karl

Fischer titration for water content determination.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of sodium tartrate in analytical chemistry?

A1: Sodium tartrate, specifically sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O), is widely used

as a primary standard for the standardization of Karl Fischer reagents to determine water

content in various substances. Its stable and non-hygroscopic nature, combined with a precise

stoichiometric water content of 15.66%, makes it an ideal reference material.

Q2: Why is the purity of sodium tartrate dihydrate critical for Karl Fischer titration?

A2: The accuracy of Karl Fischer titration is directly dependent on the precise concentration

(titer) of the Karl Fischer reagent. Since sodium tartrate dihydrate is used to determine this

titer, any impurities or deviations from its theoretical water content of 15.66% will lead to an

incorrectly calculated titrant concentration. This, in turn, will result in inaccurate water content

measurements for all subsequent samples.

Q3: What is the theoretical water content of pure sodium tartrate dihydrate?
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A3: Pure sodium tartrate dihydrate has a stoichiometric water content of 15.66%. This value is

based on its molecular formula, where two molecules of water are incorporated into the crystal

structure for every molecule of sodium tartrate.

Q4: Are there different grades of sodium tartrate, and which should I use?

A4: Yes, various grades of sodium tartrate are available, including ACS Reagent, USP, NF,

and FCC Food Grade. For analytical applications like Karl Fischer titration, it is crucial to use a

high-purity, certified reference material (CRM) grade. These standards are manufactured and

certified in accredited laboratories (e.g., ISO/IEC 17025 and ISO 17034) to ensure the

accuracy of their water content.

Q5: How should sodium tartrate dihydrate be stored?

A5: Sodium tartrate dihydrate should be stored in a tightly sealed container in a controlled

environment, typically between 15-25°C. Although it is not particularly hygroscopic, proper

storage is essential to maintain its integrity as a primary standard.

Troubleshooting Guide
Issue 1: Inconsistent or fluctuating titer determination results for Karl Fischer reagent.

Question: I am using sodium tartrate dihydrate to standardize my Karl Fischer titrant, but

my results are not repeatable. What could be the cause?

Answer: Fluctuating results during titer determination can stem from several factors related

to the handling of sodium tartrate dihydrate:

Incomplete Dissolution: Sodium tartrate dihydrate has limited solubility in methanol, a

common solvent in Karl Fischer reagents. If the crystals do not dissolve completely, the

water within the crystal lattice will not be accessible for titration, leading to erroneously low

and inconsistent titer values. Ensure the standard is fully dissolved before starting the

titration. You may need to allow for a longer extraction time.

Improper Sample Handling: Ensure that the sodium tartrate dihydrate is added directly

into the solvent and not stuck to the walls of the titration vessel. Any portion of the

standard not in contact with the reagent will not be titrated.
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Solvent Capacity Exceeded: The solvent in the titration vessel has a finite capacity to

dissolve sodium tartrate. If multiple standardizations are performed without changing the

solvent, it can become saturated, preventing further dissolution. It is recommended to

change the solvent at frequent intervals.

Issue 2: The determined water content in my samples is consistently too high or too low.

Question: After standardizing my Karl Fischer reagent with sodium tartrate dihydrate, my

sample water content measurements are consistently inaccurate. Why might this be

happening?

Answer: If the standardization procedure itself was performed correctly, the issue might lie

with the purity or integrity of the sodium tartrate standard:

Incorrect Water Content of the Standard: If the sodium tartrate dihydrate has lost some of

its water of crystallization due to improper storage (e.g., exposure to high temperatures),

its actual water content will be lower than the theoretical 15.66%. This will result in a

calculated titrant concentration that is artificially high, leading to subsequently high water

content readings for your samples. Conversely, if the standard has absorbed moisture, the

titrant concentration will be calculated as lower than it is, leading to low sample results.

Purity of the Standard: Using a lower-grade sodium tartrate that does not meet the

specifications of a primary standard can introduce significant errors. Impurities can

interfere with the Karl Fischer reaction or alter the expected water content of the standard.

Always use a certified reference material from a reputable supplier.

Issue 3: Difficulty in accurately weighing small amounts of sodium tartrate dihydrate.

Question: I find it challenging to accurately weigh the small quantities of sodium tartrate
dihydrate required for standardization. What are the alternatives?

Answer: While sodium tartrate dihydrate is a stable solid, making it easier to handle than

pure water, weighing very small amounts can still be a source of error. If this is a concern,

you might consider:

Using a larger quantity of the standard: This will require a larger volume of titrant and may

necessitate a larger titration vessel.
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Using a liquid water standard: Certified liquid standards with a known water content are

available. These can be easier to dispense accurately using a syringe, although they

require careful handling to prevent evaporation.

Data Presentation
Table 1: Purity Specifications for Different Grades of Sodium Tartrate

Parameter USP Grade
ACS Reagent
Grade

FCC Food Grade

Assay (anhydrous

basis)
99.0% - 100.5% ≥ 99.5% 99.0% - 100.5%

Loss on Drying 14.0% - 17.0% 15.5% - 15.8% 14.0% - 17.0%

pH of 5% solution 7.0 - 9.0 7.0 - 9.0 7.0 - 9.0

Insoluble Matter Not specified ≤ 0.005% Not specified

Chloride (Cl) Not specified ≤ 0.001% Not specified

Phosphate (PO₄) Not specified ≤ 5 ppm Not specified

Sulfate (SO₄) Not specified ≤ 0.005% Not specified

Heavy Metals (as Pb) ≤ 0.002% ≤ 5 ppm ≤ 2 mg/kg

Iron (Fe) Not specified ≤ 5 ppm Not specified

Calcium (Ca) Not specified ≤ 0.01% Not specified

Ammonium (NH₄) Not specified ≤ 0.003% Not specified

Limit of Oxalate Passes test Not specified Not specified

Experimental Protocols
Protocol 1: Standardization of a Volumetric Karl Fischer Titrant with Sodium Tartrate Dihydrate

Preparation: Add fresh, conditioned Karl Fischer solvent to the titration vessel. The solvent

should be stirred to ensure a stable, low-drift endpoint.
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Weighing the Standard: Accurately weigh an appropriate amount of high-purity sodium
tartrate dihydrate. The amount should be chosen to give a convenient titrant consumption

volume.

Addition of the Standard: Carefully add the weighed sodium tartrate dihydrate to the

titration vessel, ensuring that all of the crystals are introduced into the solvent and none

adhere to the walls or port.

Dissolution: Allow the sodium tartrate dihydrate to dissolve completely. This may require a

few minutes of stirring. Visually confirm that no undissolved crystals remain.

Titration: Start the titration. The titrator will dispense the Karl Fischer reagent until the

endpoint is reached, at which point all the water from the sodium tartrate dihydrate has

been consumed.

Calculation: The titrator's software will typically calculate the titer (in mg H₂O / mL of titrant)

based on the weight of the sodium tartrate dihydrate and the volume of titrant consumed.

The calculation is as follows:

Titer (mg/mL) = (Weight of Sodium Tartrate Dihydrate (mg) * 0.1566) / Volume of Titrant

(mL)

Replicates: It is recommended to perform the standardization in triplicate and calculate the

mean titer and relative standard deviation (RSD) to ensure accuracy and precision.

Mandatory Visualizations
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Caption: Workflow for Karl Fischer Titrant Standardization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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